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Compound of Interest

Compound Name: 9-keto Fluprostenol

Cat. No.: B584581

An In-Depth Technical Guide on the Molecular Structure and Properties of 9-keto Fluprostenol

Abstract

9-keto Fluprostenol, also widely known as Latanoprost acid, is a potent and selective
prostaglandin F2a analogue. It is the active metabolite of the prodrug Latanoprost, a first-line
treatment for open-angle glaucoma and ocular hypertension. This technical guide provides a
comprehensive overview of the molecular structure, physicochemical properties, and
pharmacological characteristics of 9-keto Fluprostenol. Detailed information on its mechanism
of action, receptor binding affinity, and the associated signaling pathways are presented.
Furthermore, this document outlines key experimental methodologies for its characterization
and provides a summary of its quantitative properties in a structured format for researchers,
scientists, and professionals in drug development.

Molecular Structure and Physicochemical
Properties

9-keto Fluprostenol is a synthetic prostaglandin analogue characterized by a cyclopentane
ring with two aliphatic side chains. The presence of a ketone group at the C-9 position is a key
structural feature.

Table 1. Physicochemical Properties of 9-keto Fluprostenol
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Property Value Reference

(2)-7-[(1R,2R,3R,5S)-3,5-
dihydroxy-2-[(3R)-3-hydroxy-5-

IUPAC Name
phenylpentyl]cyclopentyl]lhept-
5-enoic acid

Synonyms Latanoprost acid, PhXA85

Chemical Formula C26H4005

Molecular Weight 432.6 g/mol

Appearance White to off-white solid
Soluble in DMSO, ethanol, and

Solubility methanol. Sparingly soluble in
water.

pKa Approximately 4.7

logP 4.3

Pharmacological Properties

9-keto Fluprostenol is a highly selective agonist for the prostaglandin F receptor (FP
receptor), which is a member of the G-protein coupled receptor (GPCR) family. Its therapeutic
effect in glaucoma stems from its ability to lower intraocular pressure (IOP).

Table 2: Pharmacological Profile of 9-keto Fluprostenol
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Parameter Value Reference
Primary Target Prostaglandin F Receptor (FP)
Mechanism of Action Selective FP receptor agonist

Treatment of open-angle
Therapeutic Use glaucoma and ocular

hypertension

Receptor Binding Affinity (Ki) High affinity for the FP receptor

Reduces IOP by increasing
Effect on Intraocular Pressure uveoscleral outflow of aqueous

humor

Mechanism of Action and Signaling Pathways

Upon binding to the FP receptor in the ciliary muscle and other tissues of the eye, 9-keto
Fluprostenol activates the Gqg/11 class of G-proteins. This initiates a downstream signaling
cascade that leads to the remodeling of the extracellular matrix in the uveoscleral pathway,
thereby increasing the outflow of aqueous humor and reducing IOP.

Signaling Pathway of 9-keto Fluprostenol
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¢ To cite this document: BenchChem. [molecular structure and properties of 9-keto
Fluprostenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b584581#molecular-structure-and-properties-of-9-
keto-fluprostenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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